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Compound of Interest

Compound Name: 6-Nitro-1-pyrenol-d8
Cat. No.: B15555721
Get Quote

An In-depth Examination of a Key Deuterated Standard for Environmental and Toxicological
Analysis

This technical guide provides a comprehensive overview of the characterization of the 6-Nitro-
1-pyrenol-d8 (6-OHNP-d8) standard, a critical tool for researchers, scientists, and drug
development professionals engaged in the study of nitrated polycyclic aromatic hydrocarbons
(Nitro-PAHSs) and their metabolites. Given its importance as an internal standard in analytical
methodologies, a thorough understanding of its properties and the protocols for its use is
paramount for accurate and reproducible research.

Physicochemical Properties

6-Nitro-1-pyrenol-d8 is the deuterated analogue of 6-Nitro-1-pyrenol, a metabolite of the
environmental pollutant 1-nitropyrene. The introduction of eight deuterium atoms into the
pyrene ring structure results in a distinct mass shift, making it an ideal internal standard for
mass spectrometry-based quantification methods.
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Property Value Reference
Chemeal Name 6-nitropyren-2,3,4,5,7,8,9,10- 1]

ds-1-ol
CAS Number 2469736-26-1 [1]
Molecular Formula C16HDsNO3
Molecular Weight 271.11 [1]
Appearance Solid (form may vary)
Unlabelled CAS Number 1767-28-8 [1]

Analytical Characterization

The primary application of 6-Nitro-1-pyrenol-d8 is as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of 1-
nitropyrene metabolites in biological and environmental samples.[2] Its characterization is
crucial to ensure the accuracy and precision of these analytical methods.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone for the characterization and utilization of 6-Nitro-1-
pyrenol-d8. It is used to confirm the molecular weight, assess isotopic purity, and establish
fragmentation patterns for quantitative analysis.

Expected Mass Spectrometric Data:

Parameter Expected Value
[M-H]~ (Negative lon Mode) m/z 270.1
Isotopic Purity >98%

Note: The exact mass and isotopic distribution can be confirmed by high-resolution mass
spectrometry.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed NMR data for the deuterated standard is not widely published, *H NMR and 13C
NMR spectroscopy are fundamental techniques for the structural elucidation and purity
assessment of the non-deuterated analogue, 6-Nitro-1-pyrenol. The absence of signals in the
H NMR spectrum corresponding to the deuterated positions would confirm the successful
isotopic labeling.

Experimental Protocols

The following sections detail generalized experimental protocols relevant to the use of 6-Nitro-
1-pyrenol-d8 as an internal standard. These are based on established methodologies for the
analysis of related compounds.

Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for quantitative analysis.
Protocol:

e Stock Solution (e.g., 1 mg/mL): Accurately weigh a precise amount of 6-Nitro-1-pyrenol-d8
and dissolve it in a suitable solvent (e.g., methanol, DMSO) to a known volume in a Class A
volumetric flask.

e Working Solutions: Prepare a series of working solutions by serial dilution of the stock
solution with the appropriate solvent to the desired concentrations for spiking into calibration
standards and samples.

Sample Preparation for Urine Analysis

This protocol is adapted from methodologies for the analysis of 1-nitropyrene metabolites in
human urine.[2]

Workflow for Urine Sample Preparation:
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Spike with

i Enzymatic Hydrolysis Solid Phase Extraction (SPE) Reconstitution in
Urine Sample 6-Nitro-1-pyrenol-d8 (e.g., with - i’ucurcnic}(ase/\; Isulfatase) or Evaporation to Dryness LC Mobile Phase LC-MS/MS Analysis
Internal Standard -9 9 ! Liquid-Liquid Extraction (LLE)

LC System

Pump | Autosampler | Column Oven

Reversed-Phase Column
(e.g., C18)

Tandem Mass Spectrometer

lon Source (e.g., ESI) | Quadrupole 1 (Q1) | Collision Cell (Q2) | Quadrupole 3 (Q3) | Detector
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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